B1575424 NY-CO-13 (139-147)

NY-CO-13 (139-147)

Cat. No.: B1575424
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

NY-CO-13 (139-147) is a synthetic peptide fragment derived from residues 139–147 of the human tumor suppressor protein p53, also referred to as "Cellular tumor antigen p53 (139-147)" or "Tumor suppressor p53 (139-147)" . The p53 protein, often termed the "guardian of the genome," plays a critical role in regulating cell cycle arrest, apoptosis, and DNA repair in response to cellular stress. The NY-CO-13 (139-147) fragment has been studied for its role in modulating chemokine receptor activity. Specifically, suppression of p53 in breast cancer cells increases CXCR5 chemokine receptor expression, enhancing cell migration in response to CXCL13 .

Properties

sequence

KTCPVQLWV

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

Synonym

P53_HUMAN Cellular tumor antigen p53 (Tumor suppressor p53) (Phosphoprotein p53) (Antigen NY-CO-13) (139-147)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

p53 (149-157)

Another p53-derived peptide, p53 (149-157), shares structural and functional similarities with NY-CO-13 (139-147). Both are fragments of the same tumor suppressor protein but differ in their sequence positions and biological roles.

Property NY-CO-13 (139-147) p53 (149-157)
Sequence Position Residues 139–147 Residues 149–157
Molecular Weight ~1,000–1,200 Da (estimated) ~1,100–1,300 Da (estimated)
Function Inhibits CXCR5/CXCL13-mediated migration Role in apoptosis regulation
Key Research Findings Linked to breast cancer cell migration suppression Under investigation for immune evasion in tumors

Small-Molecule Compounds with Structural Similarities

While NY-CO-13 (139-147) is a peptide, small-molecule compounds with comparable functional groups or bioactivity profiles are listed below. These compounds are structurally distinct but may target related pathways (e.g., chemokine signaling or tumor suppression).

Compound (CAS No.) Molecular Formula Molecular Weight Key Properties Research Relevance
1193-62-0 C₆H₇NO₂ 125.13 High GI absorption, CYP1A2 inhibition Potential kinase inhibitor
96551-22-3 C₁₄H₁₇NO₃ 247.29 BBB permeability, moderate solubility Neuroactive compound research
1455091-10-7 C₁₇H₁₃NO₄ 295.29 PAINS alerts, high lipophilicity Anticancer drug discovery
1701-57-1 C₁₀H₁₃N 147.22 CYP2D6 inhibition, high BBB penetration Psychotropic agent studies

Functional and Mechanistic Differences

  • NY-CO-13 (139-147) : Directly interacts with chemokine signaling (CXCR5/CXCL13) to suppress cancer cell migration .
  • p53 (149-157) : This fragment may regulate apoptosis via interactions with mitochondrial proteins, differing from the chemokine-focused activity of NY-CO-13 (139-147).

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.